Cas no 1356483-72-1 (3-(Cyclopropylamino)-4-nitrobenzonitrile)
1356483-72-1 structure
Product Name:3-(Cyclopropylamino)-4-nitrobenzonitrile
CAS No:1356483-72-1
MF:C10H9N3O2
MW:203.197361707687
CID:2122687
Update Time:2023-08-04
3-(Cyclopropylamino)-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopropylamino)-4-nitrobenzonitrile
- PMYCICRBLYZXGJ-UHFFFAOYSA-N
- 3-(Cyclopropylamino)-4-nitrobenzonitrile
-
- Inchi: 1S/C10H9N3O2/c11-6-7-1-4-10(13(14)15)9(5-7)12-8-2-3-8/h1,4-5,8,12H,2-3H2
- InChI Key: PMYCICRBLYZXGJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C#N)=CC=1NC1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Topological Polar Surface Area: 81.6
3-(Cyclopropylamino)-4-nitrobenzonitrile Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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